![molecular formula C10H20O3 B3188043 Propanoic acid, 2-hydroxy-, heptyl ester CAS No. 188728-17-8](/img/structure/B3188043.png)
Propanoic acid, 2-hydroxy-, heptyl ester
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Overview
Description
Propanoic acid, 2-hydroxy-, heptyl ester is an ester derived from propanoic acid and a heptyl alcohol. It is a type of organic compound that contains a carbonyl center, which is double-bonded to an oxygen atom .
Synthesis Analysis
The synthesis of esters like this compound typically involves the reaction of a carboxylic acid with an alcohol in the presence of a strong acid catalyst . For example, the esterification of propanoic acid was carried out with 1,2-propanediol using a clay supported heteropolyacid Cs 2.5 H 0.5 PW 12 O 40 /K-10 as solid acid catalyst in a batch reactor .Molecular Structure Analysis
The molecular structure of esters, including this compound, features a carbon-to-oxygen double bond that is also singly bonded to a second oxygen atom, which is then joined to an alkyl or an aryl group .Chemical Reactions Analysis
Esters undergo various chemical reactions, the most common of which is hydrolysis. Hydrolysis, literally “splitting with water,” is a reaction in which the ester bond is broken by the addition of water, producing a carboxylic acid and an alcohol . The reaction can be catalyzed by either an acid or a base .Physical And Chemical Properties Analysis
Esters have polar bonds but do not engage in hydrogen bonding, so their boiling points are intermediate between the nonpolar alkanes and the alcohols, which engage in hydrogen bonding . The physical properties of esters also depend on their molar mass .Mechanism of Action
Safety and Hazards
Future Directions
Properties
188728-17-8 | |
Molecular Formula |
C10H20O3 |
Molecular Weight |
188.26 g/mol |
IUPAC Name |
heptyl 2-hydroxypropanoate |
InChI |
InChI=1S/C10H20O3/c1-3-4-5-6-7-8-13-10(12)9(2)11/h9,11H,3-8H2,1-2H3 |
InChI Key |
PZSYRGVIJCBHDE-UHFFFAOYSA-N |
SMILES |
CCCCCCCOC(=O)C(C)O |
Canonical SMILES |
CCCCCCCOC(=O)C(C)O |
Origin of Product |
United States |
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